Cas no 33522-03-1 (Cyclopentyl isothiocyanate)

• Product name: Cyclopentyl isothiocyanate
• CAS No: 33522-03-1
• MF: C₆H₉NS
• MW: 127.20736
• MDL: MFCD00040877
• CID: 89018
• PubChem ID: 141792

Cyclopentyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

• Cyclopentyl isothiocyanate
• isothiocyanatocyclopentane
• cyclopentanisothiocyanate
• cyclopentylamine isothiocyanate
• Cyclopentylisothiocyanat
• isothiocyanato-cyclopentane
• PS-10317
• EN300-43742
• SCHEMBL710256
• FT-0624268
• A821814
• 33522-03-1
• Cyclopentyl isothiocyanate, AldrichCPR
• AKOS000211795
• DTXSID20187160
• A934108
• J-019232
• Cyclopentane, isothiocyanato-
• Isothiocyanatocyclopentane #
• MFCD00040877
• STL377981
• BBL027955
• G77553
• DTXCID30109651
• DB-068846

• MDL： MFCD00040877
• Inchi： InChI=1S/C6H9NS/c8-5-7-6-3-1-2-4-6/h6H,1-4H2
• InChI Key： PJOODZCPFADLCI-UHFFFAOYSA-N
• SMILES： C1CCC(C1)N=C=S
• BRN： 2715701

Computed Properties

• Exact Mass: 127.04600
• Monoisotopic Mass: 127.04557046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.4Ų
• Surface Charge: 0
• XLogP3: 2.8
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Colorless or yellow liquid with pungent smell
• Density: 1.03
• Boiling Point: 94 °C
• Flash Point: 75-76°C/10mm
• Refractive Index: 1.5230
• Water Partition Coefficient: Soluble in ethanol, acetone and hydrolyzes with water.
• PSA: 44.45000
• LogP: 2.03180
• Sensitiveness: Moisture Sensitive
• Solubility: Not determined

Cyclopentyl isothiocyanate Security Information

• Symbol:
• Hazard Statement： H331,H302,H312,H314,H318
• Warning Statement： P260,P303
  P361
  P353,P305
  P351
  P338,P301
  P330
  P331,P405,P501A
• Hazardous Material transportation number：2810
• Hazard Category Code： 23/24/25-36/37/38-52/53-34-25-20/21
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Packing Group：III
• PackingGroup：III
• Risk Phrases：R20/21/22; R36/37/38
• HazardClass：8
• Safety Term：8

Cyclopentyl isothiocyanate Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides